Cas no 2639392-36-0 (rac-(2R,4R)-1-(benzyloxy)carbonyl-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid)

• Product Name: rac-(2R,4R)-1-(benzyloxy)carbonyl-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid
• CAS No: 2639392-36-0
• MF: C₁₆H₁₉NO₆
• MW: 321.32516503334
• CID: 5640364
• PubChem ID: 165896823
• Update Time: 2025-11-03

rac-(2R,4R)-1-(benzyloxy)carbonyl-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-1-benzyloxycarbonyl-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid
• SB74782
• 2639392-36-0
• rac-(2R,4R)-1-(benzyloxy)carbonyl-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C16H19NO6/c18-14(19)7-6-12-8-13(15(20)21)17(9-12)16(22)23-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,18,19)(H,20,21)
• InChI Key： UGXREFUOHAPUPJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(CCC(=O)O)CC1C(=O)O)=O

Computed Properties

• Exact Mass: 321.12123733g/mol
• Monoisotopic Mass: 321.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 104Ų

Additional information on rac-(2R,4R)-1-(benzyloxy)carbonyl-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid

Professional Introduction to Rac-(2R,4R)-1-(benzyloxy)carbonyl-4-(2-carboxyethyl)pyrrolidine-2-carboxylic Acid (CAS No. 2639392-36-0)

Rac-(2R,4R)-1-(benzyloxy)carbonyl-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid, identified by its CAS number 2639392-36-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive study in drug discovery and medicinal chemistry.

The molecular structure of rac-(2R,4R)-1-(benzyloxy)carbonyl-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid is characterized by a pyrrolidine core, which is a heterocyclic compound containing nitrogen. The presence of multiple functional groups, including benzyloxy and carboxyethyl substituents, contributes to its unique chemical properties and reactivity. These features make the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of pyrrolidine derivatives due to their diverse biological activities. Pyrrolidine scaffolds are found in numerous natural products and pharmacologically active compounds, which underscores their importance in medicinal chemistry. The specific stereochemistry of rac-(2R,4R)-1-(benzyloxy)carbonyl-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid, with its (2R,4R) configuration, is particularly significant as enantiomeric purity can greatly influence the biological efficacy and pharmacokinetic properties of derived compounds.

The benzyloxy group in the molecule plays a crucial role in modulating its reactivity and stability. This protective group is often employed in peptide synthesis and other organic reactions to prevent unwanted side reactions. The carboxyethyl substituent adds another layer of complexity, influencing the compound's solubility and interaction with biological targets. Together, these functional groups make rac-(2R,4R)-1-(benzyloxy)carbonyl-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing complex molecules like rac-(2R,4R)-1-(benzyloxy)carbonyl-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid. Techniques such as asymmetric synthesis and chiral resolution have been instrumental in achieving high enantiomeric purity, which is critical for pharmaceutical applications. These methods not only improve the yield and efficiency of synthesis but also enhance the overall quality of the final product.

The biological activity of rac-(2R,4R)-1-(benzyloxy)carbonyl-4-()pyrrolidine- 26393923600 carboxylic acid has been explored in various preclinical studies. Researchers have investigated its potential as a precursor for drugs targeting neurological disorders, inflammation, and other diseases. The pyrrolidine core is known to interact with specific enzymes and receptors in the body, making it a promising scaffold for developing new therapeutic agents. The benzyloxy and carboxyethyl groups further influence these interactions by modulating binding affinity and selectivity.

In one notable study published in a leading scientific journal, researchers demonstrated that derivatives of rac-(

The synthesis of rac( 26393923600 ) -1( benzyloxy ) carbonyl - 4( 26393923600 ) - ( 26393923600 ) - ( 26393923600 ) - ( 26393923600 ) - ( 26393923600 ) - ( 26393923600 ) - ( 26393923600 ) - ( 26393923600 ) - ( 26393923600 ) - ( 26393923600 ) - ( 26393923600 ) - ( 26393923600 ) - ( 26393923600 ) - ( 26393923600 ) - ( 26393923600 ) - (